(1S,2S,13R,21R)-22-(2-Methylprop-2-enyl)-14-oxa-22-aza-11-azoniaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol;chloride

• CAS No.: 342884-71-3
• Product Name: (1S,2S,13R,21R)-22-(2-Methylprop-2-enyl)-14-oxa-22-aza-11-azoniaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol;chloride
• Molecular Formula: C26H27ClN2O3
• Molecular Weight: 451 g/mol
• IUPAC Name: (1S,2S,13R,21R)-22-(2-methylprop-2-enyl)-14-oxa-22-aza-11-azoniaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol;chloride
• Standard InChI: InChI=1S/C26H26N2O3.ClH/c1-14(2)13-28-10-9-25-21-15-7-8-19(29)23(21)31-24(25)22-17(12-26(25,30)20(28)11-15)16-5-3-4-6-18(16)27-22;/h3-8,20,24,27,29-30H,1,9-13H2,2H3;1H/t20-,24+,25+,26-;/m1./s1
• Standard InChIKey: QLLCUVACGPLGAX-IDRHMUJXSA-N
• Isomeric SMILES: CC(=C)CN1CC[C@]23[C@@H]4C5=C(C[C@]2([C@H]1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7[NH2+]5.[Cl-]
• SMILES: CC(=C)CN1CCC23C4C5=C(CC2(C1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7[NH2+]5.[Cl-]
• Canonical SMILES: CC(=C)CN1CCC23C4C5=C(CC2(C1CC6=C3C(=C(C=C6)O)O4)O)C7=CC=CC=C7[NH2+]5.[Cl-]
• Appearance: Solid powder
• Description: SDM-25N HCl is a selective δ-opioid receptor antagonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SDM-25N HCl; SDM-25N Hydrochloride; SDM 25N HCl; SDM25N HCl; SDM 25N Hydrochloride; SDM25N Hydrochloride
• Reference: 1: van Cleef KW, Overheul GJ, Thomassen MC, Marjakangas JM, van Rij RP. Escape Mutations in NS4B Render Dengue Virus Insensitive to the Antiviral Activity of the Paracetamol Metabolite AM404. Antimicrob Agents Chemother. 2016 Mar 25;60(4):2554-7. doi: 10.1128/AAC.02462-15. Print 2016 Apr. PubMed PMID: 26856827; PubMed Central PMCID: PMC4808173.; 2: Ong EW, Xue L, Olmstead MC, Cahill CM. Prolonged morphine treatment alters δ opioid receptor post-internalization trafficking. Br J Pharmacol. 2015 Jan;172(2):615-29. doi: 10.1111/bph.12761. Epub 2014 Jul 1. PubMed PMID: 24819092; PubMed Central PMCID: PMC4292973.; 3: van Cleef KW, Overheul GJ, Thomassen MC, Kaptein SJ, Davidson AD, Jacobs M, Neyts J, van Kuppeveld FJ, van Rij RP. Identification of a new dengue virus inhibitor that targets the viral NS4B protein and restricts genomic RNA replication. Antiviral Res. 2013 Aug;99(2):165-71. doi: 10.1016/j.antiviral.2013.05.011. Epub 2013 Jun 2. PubMed PMID: 23735301.; 4: Blomeley CP, Bracci E. Opioidergic interactions between striatal projection neurons. J Neurosci. 2011 Sep 21;31(38):13346-56. doi: 10.1523/JNEUROSCI.1775-11.2011. PubMed PMID: 21940429; PubMed Central PMCID: PMC3781771.
• PubChem Compound: 10575576
• Last Modified: Nov 11 2021